4-Chloro-2-methylsulfanylpyrimidine-5-carboxylic acid (4-fluorophenyl)amide

• Molecular Formula: C12H9ClFN3OS
• Molecular Weight: 297.74 g/mol
• IUPAC Name: 4-chloro-N-(4-fluorophenyl)-2-methylsulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C12H9ClFN3OS/c1-19-12-15-6-9(10(13)17-12)11(18)16-8-4-2-7(14)3-5-8/h2-6H,1H3,(H,16,18)
• InChI Key: DJKKUOOMAMCASG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)Cl)C(=O)NC2=CC=C(C=C2)F

Description

4-Chloro-2-methylsulfanylpyrimidine-5-carboxylic acid (4-fluorophenyl)amide is a useful research compound. Its molecular formula is C12H9ClFN3OS and its molecular weight is 297.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-chloro-2-methylsulfanylpyrimidine-5-carbonyl chloride prepared above (113 mg, 0.54 mmol) in dichloromethane was added 4-fluoroaniline (56 μL, 0.59 mmol). This was followed by the dropwise addition of DIPEA. The mixture was stirred for 15 min, the mixture was diluted with dichloromethane, washed with water and saturated aqueous sodium bicarbonate and was dried over sodium sulfate. Filtration and concentration afforded a residue that was purified by trituration from ethyl acetate with hexanes. The resulting off-white solid (122 mg, 0.41 mmol, 76%) was sufficiently pure to use without further purification. 1H NMR (300 MHz, DMSO-d6) δ 10.7 (s, 1H), 8.86 (s, 1H), 7.69 (m, 2H), 7.23 (m, 2H), 2.56 (s, 3H); MS (EI) m/z 296.2 (M−H)−.